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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of TRIS-d11, a deuterated buffer commonly used in biological Nuclear Magnetic
Resonance (NMR) applications.[1][2] The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling TRIS-d11, it is crucial to use appropriate personal protective equipment to
prevent exposure. The following table summarizes the recommended PPE.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1591442?utm_src=pdf-interest
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://isotope.com/tris-d11-dlm-1814-group
https://isotope.com/buffers-reagents-lipids-and-detergents/tris-d11-dlm-1814-5
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-1814-5/SDS%20-%20DLM-1814_V.4.1_US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Recommended Equipment

) Safety glasses with side shields or goggles. A
Eye Protection )
face shield should also be worn.[3]

Wear protective gloves. Dispose of
) contaminated gloves after use in accordance
Hand Protection ) )
with applicable laws and good laboratory

practices.[4]

Protective clothing should be chosen based on
Body Protection the amount and concentration of the substance

at the workplace.[3]

Use a NIOSH/CEN approved respirator when
Respiratory Protection appropriate.[3] A self-contained breathing

apparatus should be worn for firefighting.[3][5]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of TRIS-d11 and ensure a safe
laboratory environment.

Precautions for Safe Handling:

Avoid the formation of dust.[3][5]

Provide appropriate exhaust ventilation where dust may form.[3]

Avoid breathing vapors, mist, or gas.[3]

Handle in accordance with good industrial hygiene and safety practices. Wash hands before
breaks and at the end of the workday.[3][4]

Storage Conditions:
o Store at room temperature.[1][3]

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][5]
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e Protect from light and moisture.[1][3]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action must be
taken.

Accidental Release:
o Personal Precautions: Use personal protective equipment and avoid dust formation.[3][6]
e Environmental Precautions: Prevent the product from entering drains.[3]

o Containment and Cleaning: Mechanically take up the spill (e.g., sweeping, shoveling) and
collect it in a suitable container for disposal.[3][5]

First Aid Measures:

General Advice: Consult a physician and show them the safety data sheet.[3]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[3][4]

o Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician.[3]
o Eye Contact: Flush eyes with water as a precaution.[3]

¢ Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[3][4]

Disposal Plan

Proper disposal of TRIS-d11 and its packaging is essential to prevent environmental
contamination and comply with regulations.
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Waste Type

Disposal Procedure

Unused Product

Dispose of as unused product. Offer surplus and
non-recyclable solutions to a licensed disposal

company.[3]

Contaminated Packaging

Dispose of in the same manner as the unused

product.

General Guidance

Contact a licensed professional waste disposal
service. The user's attention is drawn to the
possible existence of regional or national

regulations regarding disposal.[3][5]

Experimental Protocol: Safe Handling of TRIS-d11

This protocol outlines the step-by-step process for safely handling TRIS-d11 in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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